Cas no 85089-31-2 (3-Chloro-2-fluorotoluene)

• Product Name: 3-Chloro-2-fluorotoluene
• CAS No: 85089-31-2
• MF: C₇H₆ClF
• MW: 144.573944568634
• MDL: MFCD00042115
• CID: 60823
• PubChem ID: 522828
• Update Time: 2024-10-26

3-Chloro-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-fluoro-3-methylbenzene
• 2-fluoro-3-Chlorotoluene
• 3-CHLORO-2-FLUOROTOLUENE
• Benzene, 1-chloro-2-fluoro-3-methyl-
• 1-Chloro-2-fluoro-3-methyl-benzene
• 3-Chloro-2-fluoro-toluene
• PubChem1608
• KSC494E6F
• LHPJOUKIBAEPMW-UHFFFAOYSA-N
• SBB086373
• 1-Chloro-2-fluoro-3-methylbenzene #
• VZ26578
• LF10218
• CM14017
• AS02063
• AM62120
• S
• 1-Chloro-2-fluoro-3-methylbenzene (ACI)
• DTXSID10234177
• UNII-6C7VU7HAW8
• DTXCID10156668
• MFCD00042115
• a-chloro-o-fluorotoluene
• SCHEMBL257262
• EN300-3481033
• CS-0153690
• EINECS 285-407-3
• AKOS005063423
• SY019208
• AC-7436
• AS-33170
• J-512189
• 85089-31-2
• 6C7VU7HAW8
• DB-024267
• 3-Chloro-2-fluorotoluene

• MDL： MFCD00042115
• Inchi： 1S/C7H6ClF/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
• InChI Key： LHPJOUKIBAEPMW-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1Cl

Computed Properties

• Exact Mass: 144.01400
• Monoisotopic Mass: 144.014206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Boiling Point: 166.1±20.0℃ at 760 mmHg
• PSA: 0.00000
• LogP: 2.78750

3-Chloro-2-fluorotoluene Security Information

• Hazard Statement： Irritant/Flammable
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S23; S36/37/39; S36; S26; S16
• Hazardous Material Identification：
• Risk Phrases：R10